5-cyclopropyl-1-methyl-1H-pyrazole-4-carboxylic acid
Overview
Description
5-cyclopropyl-1-methyl-1H-pyrazole-4-carboxylic acid, also known as CPMPCA, is a cyclopropyl-containing carboxylic acid that has been studied for its potential applications in various scientific fields. CPMPCA is a cyclopropyl-containing carboxylic acid that has a pyrazole ring, which is a five-membered heterocyclic ring composed of three carbon atoms and two nitrogen atoms. It is a versatile molecule that can be used in a variety of chemical reactions and has been found to have various biochemical and physiological effects.
Scientific Research Applications
Medicine: Antagonists Synthesis
This compound serves as a reactant in the synthesis of (aminomethyl)pyrazoles , which act as antagonists for the Smoothened receptor . These antagonists have potential applications in hair growth inhibition, showcasing the compound’s role in developing therapeutic agents targeting specific pathways involved in hair follicle activity.
Agriculture: Fungicidal and Insecticidal Agents
In the agricultural sector, 5-cyclopropyl-1-methyl-1H-pyrazole-4-carboxylic acid is utilized in the design and synthesis of 1H-pyrazole-5-carboxamide derivatives . These derivatives are being explored for their fungicidal and insecticidal properties, offering a new approach to plant protection and pest management strategies.
Material Science: Chemical Synthesis
The compound is integral in material science for the synthesis of various heterocyclic building blocks . These building blocks are crucial for creating polymers and materials with specific properties, such as increased durability or conductivity.
Environmental Science: Eco-Friendly Solvents
In environmental science, 5-cyclopropyl-1-methyl-1H-pyrazole-4-carboxylic acid can be part of the synthesis process for eco-friendly solvents. These solvents aim to reduce the environmental impact of chemical processes by being more biodegradable and less toxic .
Biochemistry: Pharmacologically Active Compounds
The compound’s role in biochemistry includes the preparation of pharmacologically active compounds, particularly those with dialkylamino (phenyl-1H-pyrazolyl)butanol structures . These structures are significant in the study of biochemical pathways and the development of new drugs.
Pharmacology: ORL1 Receptor Antagonists
In pharmacology, 5-cyclopropyl-1-methyl-1H-pyrazole-4-carboxylic acid is used in the synthesis of ORL1 receptor antagonists . These antagonists are important for researching pain modulation and could lead to new pain management medications.
properties
IUPAC Name |
5-cyclopropyl-1-methylpyrazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c1-10-7(5-2-3-5)6(4-9-10)8(11)12/h4-5H,2-3H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVXUKCIXTVRSFO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)C(=O)O)C2CC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-cyclopropyl-1-methyl-1H-pyrazole-4-carboxylic acid | |
CAS RN |
1092394-30-3 |
Source
|
| Record name | 5-cyclopropyl-1-methyl-1H-pyrazole-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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